3-Deoxy-3-[4-(3-Fluorophenyl)-1h-1,2,3-Triazol-1-Yl]-Beta-D-Galactopyranosyl 3-Deoxy-3-[4-(3-Fluorophenyl)-1h-1,2,3-Triazol-1-Yl]-1-Thio-Beta-D-Galactopyranoside

• IUPAC Name: (2S,3R,4S,5R,6R)-4-[4-(3-fluorophenyl)triazol-1-yl]-2-[(2S,3R,4S,5R,6R)-4-[4-(3-fluorophenyl)triazol-1-yl]-3,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]sulfanyl-6-(hydroxymethyl)oxane-3,5-diol
• InChI: InChI=1S/C28H30F2N6O8S/c29-15-5-1-3-13(7-15)17-9-35(33-31-17)21-23(39)19(11-37)43-27(25(21)41)45-28-26(42)22(24(40)20(12-38)44-28)36-10-18(32-34-36)14-4-2-6-16(30)8-14/h1-10,19-28,37-42H,11-12H2/t19-,20-,21+,22+,23+,24+,25-,26-,27+,28+/m1/s1
• InChI Key: YGIDGBAHDZEYMT-MQFIMZJJSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)C2=CN(N=N2)C3C(C(OC(C3O)SC4C(C(C(C(O4)CO)O)N5C=C(N=N5)C6=CC(=CC=C6)F)O)CO)O
• Isomeric SMILES: C1=CC(=CC(=C1)F)C2=CN(N=N2)[C@H]3[C@H]([C@H](O[C@H]([C@@H]3O)S[C@H]4[C@@H]([C@H]([C@H]([C@H](O4)CO)O)N5C=C(N=N5)C6=CC(=CC=C6)F)O)CO)O
• Molecular Formula: C28H30F2N6O8S
• Molecular Weight: 648.6 g/mol
• CAS No.: 1450824-22-2

Description

Olitigaltin is a small molecule compound that has been investigated for its potential therapeutic applications, particularly in the treatment of idiopathic pulmonary fibrosis .

Scientific Research Applications

Chemistry: As a galectin-3 inhibitor, olitigaltin is used in studies related to carbohydrate-protein interactions and glycomimetics.

Biology: It is used to investigate the role of galectin-3 in cellular processes, such as cell adhesion, migration, and apoptosis.

Medicine: Olitigaltin has shown promise in the treatment of idiopathic pulmonary fibrosis by inhibiting galectin-3, which plays a key role in fibrosis development.

Industry: Potential applications in the development of novel therapeutics targeting galectin-3-related diseases.

Mechanism of Action

Target of Action

TD139 primarily targets Galectin-3 (Gal-3) , a β-galactoside-binding lectin . Gal-3 plays a key role in various pathological disorders, including fibrosis, inflammation, cancer, and metabolic diseases . It is considered to be pro-inflammatory and contributes to the regulation of innate immune responses .

Mode of Action

TD139 acts as a potent inhibitor of Gal-3 . It binds to human Gal-3 with high affinity , thereby blocking its function . This inhibition reduces the pro-inflammatory and pro-fibrotic activities of Gal-3 .

Biochemical Pathways

The inhibition of Gal-3 by TD139 impacts several biochemical pathways. It reduces Gal-3-induced neutrophil activation, monocyte IL-8 secretion, T cell apoptosis, and the upregulation of pro-inflammatory genes encoding for IL-8, TNFα, IL-6 in alveolar epithelial cells . These changes contribute to the reduction of inflammation and fibrosis .

Pharmacokinetics

TD139 is rapidly absorbed, with mean time taken to reach maximum plasma concentration (Cmax) values ranging from 0.6 to 3 hours, and a plasma half-life (T1/2) of 8 hours . The concentration of TD139 in the lung is >567-fold higher than in the blood, indicating a high level of bioavailability in the target organ .

Result of Action

The action of TD139 results in the suppression of Gal-3 expression on bronchoalveolar lavage macrophages and a decrease in plasma biomarkers associated with idiopathic pulmonary fibrosis (IPF) progression . These biomarkers include platelet-derived growth factor-BB, plasminogen activator inhibitor-1, Gal-3, CCL18, and YKL-40 .

Action Environment

The action of TD139 is influenced by the environment within the lungs. The compound is formulated for inhalation, which enables direct targeting of the fibrotic tissue in the lungs, while minimizing systemic exposure . This approach enhances the efficacy of TD139 and reduces potential side effects .

Biochemical Analysis

Biochemical Properties

TD139 has been shown to interact with Galectin-3, a β-galactoside-binding lectin . It binds to human Galectin-3 with high affinity but has lower affinity towards mouse and rat homologs . This interaction is crucial in its role as an inhibitor, affecting the function of Galectin-3 .

Cellular Effects

TD139 has been shown to exhibit effects on key cell types involved in IPF: it modulates macrophage phenotype and Galectin-3 expression, reduces the effects of key profibrotic growth factors that act on myofibroblasts, and inhibits epithelial–mesenchymal transition . In patients with IPF, TD139 was shown to suppress Galectin-3 expression on bronchoalveolar lavage macrophages .

Molecular Mechanism

The molecular mechanism of TD139 involves its binding to Galectin-3. A single amino acid change corresponding to A146 in human Galectin-3 is sufficient for the observed reduction in the binding affinity of TD139 . This binding interaction is crucial for its inhibitory effect on Galectin-3 .

Temporal Effects in Laboratory Settings

In a phase 1/2a clinical study, TD139 was administered once daily for 14 days . It was well tolerated with no significant treatment-related side-effects. TD139 was rapidly absorbed, with mean time taken to reach maximum plasma concentration values ranging from 0.6 to 3 hours and a plasma half-life of 8 hours .

Dosage Effects in Animal Models

While specific dosage effects of TD139 in animal models are not mentioned in the search results, it has been shown that genetic targeting or pharmacological inhibition of Galectin-3, which TD139 does, dampens microglia reactivity and delays retinal degeneration in mouse models .

Metabolic Pathways

The specific metabolic pathways that TD139 is involved in are not mentioned in the search results. It is known that TD139 inhibits Galectin-3, which has been associated with a spectrum of fibrotic diseases .

Transport and Distribution

TD139 is well distributed in the body after administration. The concentration of TD139 in the lung was found to be more than 567-fold higher than in the blood, with systemic exposure predicting exposure in the target compartment .

Subcellular Localization

The specific subcellular localization of TD139 is not mentioned in the search results. Galectin-3, the target of TD139, is found in both intracellular milieu and extracellular space .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of olitigaltin involves the formation of a bis-galactopyranosyl sulfane structure. The key steps include the glycosylation of galactopyranosyl units with a triazole moiety and subsequent sulfane linkage formation . The reaction conditions typically involve the use of a suitable solvent, such as dimethylformamide, and a catalyst, such as trifluoromethanesulfonic acid, to facilitate the glycosylation reaction .

Industrial Production Methods

Industrial production of olitigaltin would likely involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This may include the use of continuous flow reactors and advanced purification techniques, such as high-performance liquid chromatography, to isolate the desired product .

Chemical Reactions Analysis

Types of Reactions

Olitigaltin undergoes various chemical reactions, including:

Oxidation: Olitigaltin can be oxidized to form corresponding sulfoxides and sulfones.

Reduction: Reduction of olitigaltin can lead to the formation of thiol derivatives.

Substitution: Nucleophilic substitution reactions can occur at the triazole moiety, leading to the formation of various substituted derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.

Substitution: Nucleophiles like amines and thiols can be used under basic conditions.

Major Products

The major products formed from these reactions include sulfoxides, sulfones, thiol derivatives, and various substituted triazole derivatives .

Comparison with Similar Compounds

Similar Compounds

TD139: Another galectin-3 inhibitor with similar therapeutic applications in idiopathic pulmonary fibrosis.

GB0139: A galectin-3 inhibitor developed by Galecto Biotech with similar mechanisms of action.

Uniqueness

Olitigaltin is unique due to its specific bis-galactopyranosyl sulfane structure, which provides high affinity and selectivity for galectin-3. This structural uniqueness contributes to its potent inhibitory effects and therapeutic potential .